N'-{[1-(3,4-dichlorobenzyl)-4-piperidinyl]carbonyl}cyclopropanecarbohydrazide

• IUPAC Name: N'-(cyclopropanecarbonyl)-1-[(3,4-dichlorophenyl)methyl]piperidine-4-carbohydrazide
• InChI: InChI=1S/C17H21Cl2N3O2/c18-14-4-1-11(9-15(14)19)10-22-7-5-13(6-8-22)17(24)21-20-16(23)12-2-3-12/h1,4,9,12-13H,2-3,5-8,10H2,(H,20,23)(H,21,24)
• InChI Key: UMNWIEUUCBURJR-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)NNC(=O)C2CCN(CC2)CC3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C17H21Cl2N3O2
• Molecular Weight: 370.3 g/mol

Description

N'-{[1-(3,4-dichlorobenzyl)-4-piperidinyl]carbonyl}cyclopropanecarbohydrazide, commonly known as DCPC, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DCPC is a cyclopropane-containing hydrazide that has been synthesized through various methods and has shown promising results in several studies.

Scientific Research Applications

Cyclopropane and Piperidine in Medicinal Chemistry

Cyclopropane Utilization : Cyclopropanes are noted for their spatial and electronic characteristics, which, combined with high metabolic stability, make them valuable in medicinal chemistry. The direct cyclopropyl transfer reaction onto cyclic amides and azoles using a cyclopropylbismuth reagent, facilitated by copper acetate, represents a significant advancement for incorporating cyclopropane into nitrogenated compounds, crucial in pharmaceuticals (Gagnon et al., 2007).

Piperidine Synthesis : The catalytic synthesis of piperidines from propargyl amines and cyclopropanes, using Zn(II) catalysis, offers a method for creating highly functionalized piperidines. This process involves a tandem cyclopropane ring-opening/Conia-ene cyclization, demonstrating the versatility of cyclopropane in synthesizing complex nitrogen-containing cycles (Lebold et al., 2009).

Cyclopropane's Role in Drug Molecules

A review on the increasing use of cyclopropyl rings in drug development highlights their contribution to enhancing potency and reducing off-target effects. The cyclopropane ring's unique properties, such as coplanarity, shorter and stronger C-C bonds, and enhanced π-character, are particularly beneficial in overcoming drug discovery challenges (Talele, 2016).

Organic Synthesis and Chemical Transformations

Cyclopropanone Equivalents : The synthesis of 1-piperidino-1-trimethylsilyloxycyclopropane from 3-chloropropionic acid and its use as a cyclopropanone equivalent in various nucleophilic reactions illustrate the synthetic utility of cyclopropane derivatives. This work showcases the potential for creating complex molecules, including pyrroles, pyrrolines, and pyrrolizidines, from cyclopropane precursors (Wasserman et al., 1989).